N1-Substituent Impact on Analgesic Potency and Duration in the Fentanyl-Tetrazolone Series (Class-Level SAR Inference)
In a systematic study of 1,4-disubstituted tetrazol-5-one fentanyl analogs, the N1-ethyl derivative alfentanil (9r) displayed an MED₅₀ analgesic potency 140× pethidine and 72× morphine, with peak effect at 1 min and a duration of action of only 11 min at 2× MED₅₀—approximately 3× shorter than sufentanil [1]. Replacing the N1-thiophene ring of sufentanil with the N1-ethyltetrazolinone ring altered both potency and pharmacokinetic timeline, demonstrating that N1-substituent identity is a critical determinant of in vivo performance [1]. This data provides a class-level benchmark: the N1-oxolan-3-yl group of the target compound would be expected to produce a distinct pharmacological and pharmacokinetic signature relative to N1-alkyl, N1-cycloalkyl, or N1-heteroaryl tetrazolones, though no direct comparative data for the oxolan-3-yl congener exist.
| Evidence Dimension | N1-substituent effect on in vivo analgesic potency and duration of action |
|---|---|
| Target Compound Data | No direct in vivo data available for 1-(oxolan-3-yl)-4-phenyltetrazol-5-one |
| Comparator Or Baseline | Alfentanil (N1-ethyltetrazolinone): MED₅₀ 140× pethidine, duration 11 min. Sufentanil (N1-thiophene): duration ~30 min. |
| Quantified Difference | Not calculable for target compound; class-level observation: N1-substitution can alter duration by ≥3-fold and potency by orders of magnitude. |
| Conditions | Rat tail withdrawal reflex test (i.v. administration) |
Why This Matters
Procurement or selection decisions involving this compound as a scaffold hop must account for the demonstrated sensitivity of tetrazolone pharmacology to N1-substitution, as potency and duration shifts of 3-fold or more are observed across closely related analogs.
- [1] Janssens, F. et al. Synthetic 1,4-disubstituted-1,4-dihydro-5H-tetrazol-5-one derivatives of fentanyl: alfentanil (R 39209), a potent, extremely short-acting narcotic analgesic. J. Med. Chem. 1986, 29, 2290–2297. DOI: 10.1021/jm00161a027. View Source
